Cas no 813425-35-3 (2,5-PYRIDINEDIAMINE, 3-CHLORO-N2,N2-DIMETHYL-)

• Product Name: 2,5-PYRIDINEDIAMINE, 3-CHLORO-N2,N2-DIMETHYL-
• CAS No: 813425-35-3
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 3249118
• PubChem ID: 57837774
• Update Time: 2025-04-21

2,5-PYRIDINEDIAMINE, 3-CHLORO-N2,N2-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 2,5-PYRIDINEDIAMINE, 3-CHLORO-N2,N2-DIMETHYL-
• 813425-35-3
• 3-Chloro-N2,N2-dimethyl-2,5-pyridinediamine
• DTXSID401264293
• SCHEMBL13681703

• Inchi： 1S/C7H10ClN3/c1-11(2)7-6(8)3-5(9)4-10-7/h3-4H,9H2,1-2H3
• InChI Key： JBNMDXMLCJBHLX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1N(C)C)N

Computed Properties

• Exact Mass: 171.0563250Da
• Monoisotopic Mass: 171.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų